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Compound of Interest

Compound Name: Halothane

Cat. No.: B1672932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of halothane for

inducing anesthesia in unpremedicated animals. The following protocols and data are intended

to serve as a guide for research applications.

Introduction
Halothane is a potent inhalant anesthetic that has been widely used in veterinary and research

settings.[1][2] Its properties of rapid induction and recovery, along with minimal side effects,

have made it a valuable tool for various procedures.[2] However, it is crucial to be aware of its

dose-dependent depression of the central nervous, cardiovascular, and respiratory systems.[2]

[3] These notes focus on the application of halothane for anesthesia induction in animals

without prior administration of sedatives or tranquilizers.

Quantitative Data Summary
The efficacy and characteristics of halothane anesthesia can vary significantly across different

animal species. The following tables summarize key quantitative data for halothane in several

common laboratory animal models.

Table 1: Minimum Alveolar Concentration (MAC) of Halothane in Various Species

The Minimum Alveolar Concentration (MAC) is a standardized measure of anesthetic potency,

defined as the concentration of an inhaled anesthetic in the alveoli that prevents movement in
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50% of subjects in response to a noxious stimulus.

Animal Species Halothane MAC (%) Reference

Dogs 0.87 [4]

Cats 1.14 [4]

Swine 1.25 ± 0.04 [5]

Guinea Pigs 1.01 ± 0.03 [6]

Gerbils 1.06 ± 0.11 [7]

Rats (Sprague-Dawley) 1.02 ± 0.02 [8]

Table 2: Induction and Recovery Times for Halothane Anesthesia

Induction and recovery times are critical parameters in planning experimental procedures.

These times can be influenced by various factors, including the anesthetic concentration and

the method of administration.

Animal
Species

Anesthetic
Concentration

Induction Time
(minutes)

Recovery Time
(minutes)

Reference

Dogs 2.5 MAC 13.17 ± 1.26 -

Dogs
Maximum

vaporizer setting
3.71 ± 0.22 - [9]

Horses - -

Sternal

Recumbency:

37.7 ± 12.1,

Standing: 40.6 ±

12.9

[10][11]

Rats
1.2 MAC for 2

hours
- 47.2 ± 4.7 [12]
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The following are detailed protocols for the induction of anesthesia with halothane in

unpremedicated animals. These protocols should be adapted to the specific needs of the

research and the animal species being used.

Protocol 1: Anesthetic Induction in Rodents (Rats, Mice,
Guinea Pigs, Gerbils)
Materials:

Halothane, USP

Vaporizer calibrated for halothane

Induction chamber appropriate for the animal's size

Oxygen source

Non-rebreathing circuit with a nose cone

Monitoring equipment (e.g., pulse oximeter, rectal thermometer)

Warming pad

Procedure:

Preparation: Ensure all equipment is clean and in proper working order. Calibrate the

vaporizer before use.

Chamber Induction:

Place the animal in the induction chamber.

Set the oxygen flow rate to 0.8–1.5 L/min.[3]

Adjust the halothane vaporizer to a concentration of 2-4% for induction.[2][4]

Closely monitor the animal for loss of the righting reflex, which indicates the onset of

anesthesia.
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Transition to Maintenance:

Once the animal is induced, promptly remove it from the chamber.

Position the animal's nose in a nose cone connected to the non-rebreathing circuit.

Reduce the halothane concentration to 1-1.5% for maintenance of anesthesia.[4]

Adjust the oxygen flow rate to 400–800 mL/min.[3]

Monitoring:

Continuously monitor the animal's respiratory rate, heart rate, and body temperature.

Use a pulse oximeter to monitor blood oxygen saturation.

Maintain the animal's body temperature using a warming pad.

Assess the depth of anesthesia by checking for a response to a noxious stimulus (e.g., tail

pinch). An increase in halothane concentration can lead to a dose-dependent decrease in

mean arterial pressure and respiratory rate.[8]

Recovery:

Once the procedure is complete, turn off the vaporizer and continue to supply oxygen for a

few minutes.

Move the animal to a clean, warm recovery cage.

Monitor the animal closely until it is fully ambulatory.

Protocol 2: Anesthetic Induction in Larger Animals (e.g.,
Dogs, Swine)
Materials:

Halothane, USP
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Vaporizer calibrated for halothane

Anesthesia machine with a circle breathing circuit

Appropriately sized face mask

Endotracheal tubes

Laryngoscope

Monitoring equipment (ECG, blood pressure monitor, capnograph, thermometer)

Intravenous catheter and fluids

Procedure:

Preparation:

Ensure the anesthesia machine and all monitoring equipment are functioning correctly.

Select an appropriately sized face mask and endotracheal tube.

Mask Induction:

Gently restrain the animal and place the face mask over its muzzle, ensuring a snug fit.

Set the oxygen flow rate to a high level (e.g., 3-5 L/min).

Introduce halothane at a low concentration (e.g., 0.5%) and gradually increase it to an

induction concentration of 2-4%. A gradual increase can help to minimize struggling.

Monitor for signs of induction, such as muscle relaxation and loss of jaw tone. Induction by

inhalational agents can be slow, and animals may struggle.[13]

Endotracheal Intubation:

Once an adequate depth of anesthesia is achieved, place the animal in sternal

recumbency and perform endotracheal intubation using a laryngoscope.
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Inflate the cuff of the endotracheal tube to create a seal.

Connect the endotracheal tube to the breathing circuit.

Maintenance of Anesthesia:

Reduce the halothane concentration to a maintenance level of 1-1.5%.[4]

Adjust the anesthetic depth based on the animal's physiological responses and the

requirements of the procedure.

Monitoring:

Continuously monitor vital signs, including heart rate and rhythm (ECG), blood pressure,

respiratory rate, and end-tidal CO2 (capnography). Halothane can cause dose-dependent

respiratory depression and myocardial depression.[3]

Maintain body temperature with appropriate warming devices.

Recovery:

At the end of the procedure, discontinue the halothane and ventilate the animal with

100% oxygen until it begins to regain consciousness.

Extubate the animal once the swallowing reflex has returned.

Monitor the animal closely during the recovery period in a quiet and comfortable

environment.
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Caption: Workflow for halothane anesthesia in unpremedicated animals.
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Caption: Simplified signaling pathway of volatile anesthetics like halothane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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